Cas no 127561-17-5 (1H-Indole,3-(1-bromoethyl)-)
1H-Indole,3-(1-bromoethyl)- structure
Product Name:1H-Indole,3-(1-bromoethyl)-
CAS No:127561-17-5
MF:C10H10BrN
MW:224.097101688385
CID:103138
PubChem ID:18413863
Update Time:2025-04-18
1H-Indole,3-(1-bromoethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indole,3-(1-bromoethyl)-
- 3-(2-Bromoethyl)-1H-indole
- 3-(2-Bromoethyl)indole
- 3-(2-BROMOETHYL)-INDOLE
- 1H-Indole, 3-(1-bromoethyl)-
- 3-(1-bromoethyl)-1H-indole
- SCHEMBL7615301
- FT-0613528
- 127561-17-5
-
- Inchi: 1S/C10H10BrN/c1-7(11)9-6-12-10-5-3-2-4-8(9)10/h2-7,12H,1H3
- InChI Key: VFTVULRWXJQVKS-UHFFFAOYSA-N
- SMILES: BrC(C)C1=CNC2C=CC=CC1=2
Computed Properties
- Exact Mass: 222.9997
- Monoisotopic Mass: 223
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 149
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 15.8A^2
Experimental Properties
- Density: 1.515
- Boiling Point: 343.5°C at 760 mmHg
- Flash Point: 161.5°C
- Refractive Index: 1.678
- PSA: 15.79
1H-Indole,3-(1-bromoethyl)- Related Literature
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Mei-Hua Shen,Ke Xu,Chu-Han Sun,Hua-Dong Xu Org. Biomol. Chem. 2016 14 1272
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Siew Huay Chong,William Henderson,T. S. Andy Hor Dalton Trans. 2007 4008
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Dadasaheb V. Patil,Marchello A. Cavitt,Paul Grzybowski,Stefan France Chem. Commun. 2011 47 10278
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Mu-Jia Luo,Haixin Ding,Ruchun Yang,Qiang Xiao Green Chem. 2022 24 9373
-
Mu-Jia Luo,Haixin Ding,Ruchun Yang,Qiang Xiao Green Chem. 2022 24 9373
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